Cas no 1249603-90-4 (1-(3-Bromophenyl)propane-1-sulfonamide)

1-(3-Bromophenyl)propane-1-sulfonamide is a brominated aromatic sulfonamide compound with potential applications in organic synthesis and pharmaceutical research. Its structure features a sulfonamide group attached to a propane chain, terminated by a 3-bromophenyl moiety, offering reactivity at both the bromine and sulfonamide sites. This compound is useful as an intermediate in the development of more complex molecules, particularly in medicinal chemistry where sulfonamide derivatives are explored for bioactive properties. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. Its well-defined structure and synthetic versatility make it a valuable reagent for researchers in drug discovery and material science.

1-(3-Bromophenyl)propane-1-sulfonamide structure

1249603-90-4 structure

Product Name:1-(3-Bromophenyl)propane-1-sulfonamide

CAS No:1249603-90-4

MF:C₉H₁₂BrNO₂S

MW:278.166080474854

CID:5281027

Update Time:2025-06-09

1-(3-Bromophenyl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 1-(3-bromophenyl)propane-1-sulfonamide
- Benzenemethanesulfonamide, 3-bromo-α-ethyl-
- 1-(3-Bromophenyl)propane-1-sulfonamide
- Inchi： 1S/C9H12BrNO2S/c1-2-9(14(11,12)13)7-4-3-5-8(10)6-7/h3-6,9H,2H2,1H3,(H2,11,12,13)
- InChI Key： WJOSUJFQKKJZCJ-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C(CC)S(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 273
XLogP3: 2
Topological Polar Surface Area: 68.5

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